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Compound of Interest

Compound Name: Micromonosporamide A

Cat. No.: B15143813 Get Quote

These application notes provide a detailed overview of the total synthesis of

Micromonosporamide A, a novel acyldipeptide with glutamine-dependent antiproliferative

activity. The information is intended for researchers, scientists, and professionals in the field of

drug development and natural product synthesis.

Introduction
Micromonosporamide A is an acyldipeptide natural product isolated from the fermentation

broth of Micromonospora sp. MM609M-173N6.[1][2] Its total synthesis was crucial for the

unambiguous determination of its absolute stereochemistry.[3] The molecule's structure

contains a unique 4-amino-3-hydroxy-2-(3′-hydroxybutyl)-6-methylheptanoic acid (AHHMA)

residue, which presented a significant stereochemical challenge, possessing four

stereocenters.[3] The synthetic strategy focused on the stereoselective construction of this non-

standard amino acid residue and its subsequent coupling with a dipeptide fragment.

Retrosynthetic Analysis and Strategy
The total synthesis of Micromonosporamide A was approached through a convergent

strategy. The molecule was disconnected into two key fragments: the complex AHHMA side

chain and a dipeptide core. The stereocenters of the AHHMA fragment were installed using

stereoselective reactions, with commercially available chiral starting materials.
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Stereochemical Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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